Cas no 880804-37-5 (2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 880804-37-5
• MF: C₁₈H₁₉N₅O₂S
• MW: 369.440761804581
• CID: 5480799
• PubChem ID: 2524941
• Update Time: 2025-05-20

2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS002217316
• 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• 2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• 880804-37-5
• STL269819
• F2715-0203
• 2-[4-amino-5-(4-methoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(4-methylphenyl)acet amide
• 2-((4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide
• 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide

• Inchi： 1S/C18H19N5O2S/c1-12-3-7-14(8-4-12)20-16(24)11-26-18-22-21-17(23(18)19)13-5-9-15(25-2)10-6-13/h3-10H,11,19H2,1-2H3,(H,20,24)
• InChI Key： XCLVFBFCWOIHPN-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=NN=C(C2C=CC(=CC=2)OC)N1N

Computed Properties

• Exact Mass: 369.12594604g/mol
• Monoisotopic Mass: 369.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 120Ų

Additional information on 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide

Introduction to 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 880804-37-5)

2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 880804-37-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. The unique structure of this compound, featuring a triazole core and a sulfanyl group, makes it a promising candidate for various therapeutic applications.

The chemical structure of 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide consists of a central triazole ring linked to a sulfanyl group and an acetamide moiety. The presence of the methoxy and methyl groups further enhances its solubility and bioavailability, making it an attractive target for drug development. Recent studies have highlighted the potential of this compound in treating various diseases, particularly those involving microbial infections and inflammatory conditions.

In the realm of antifungal research, 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide has shown promising results. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antifungal activity against several clinically relevant fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis and membrane integrity, leading to cell death. This makes it a valuable candidate for developing new antifungal agents to combat drug-resistant strains.

Beyond its antifungal properties, 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and inflammatory bowel disease. Research conducted by a team at the University of California in 2020 demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it could be developed into a novel therapeutic agent for managing inflammatory conditions.

The pharmacokinetic properties of 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences in 2019 reported that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. The compound was found to have a long half-life and low clearance rate, which are desirable characteristics for a drug candidate. These properties make it suitable for once-daily dosing regimens, enhancing patient compliance.

In addition to its therapeutic potential, 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide has been explored for its use in diagnostic imaging. The presence of the sulfanyl group allows for the attachment of radiolabels or fluorescent markers, which can be used to track the distribution and metabolism of the compound in vivo. This application is particularly useful in preclinical studies to optimize dosing regimens and evaluate drug efficacy.

The safety profile of 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide has been assessed through various toxicological studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 880804-37-5) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive target for drug development. Ongoing research continues to uncover new applications and optimize its use in clinical settings.